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Compound of Interest

Compound Name: (+)-Bromocyclen

Cat. No.: B13736657

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known physical and
chemical properties of Bromocyclen. The user-specified request for data on "(+)-Bromocyclen"
could not be fully met as the publicly available scientific literature predominantly characterizes
the racemic mixture. It is crucial to note that Bromocyclen possesses three chiral centers,
leading to the existence of multiple stereoisomers. Commercial Bromocyclen is typically a
racemic mixture.[1] This guide will focus on the properties of this mixture unless otherwise
specified.

Chemical Identity and Physical Properties

Bromocyclen, a member of the cyclodiene insecticide group, is an organochlorine compound.
[2] Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers for Bromocyclen
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Identifier Value Source
CAS Number 1715-40-8 [3]
5-(bromomethyl)-1,2,3,4,7,7-
IUPAC Name hexachlorobicyclo[2.2.1]hept- [4]
2-ene
Bromociclen, Bromodan,
Alugan, ENT 23393, SD 2774,
Synonyms [4115]
5-Bromomethyl-1,2,3,4,7,7-
hexachloro-2-norbornene
Molecular Formula CsHsBrCle [3]
Molecular Weight 393.75 g/mol [3]
C1C(C2(C(=C(Cc1(c2(cnehcl
Canonical SMILES (ca(c=elerc2(cheheh [6]

Cl)ClCICBr

InChlKey

DAASOABUJRMZAD-
UHFFFAOYSA-N

[1]

Table 2: Physical and Chemical Properties of Racemic Bromocyclen
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Property Value Notes Source
Melting Point 77.0 °C [7]

Boiling Point 372.8+37.0°C Predicted [7]
Density 1.95+0.1 g/cm? Predicted [7]

Vapor Pressure

2 x 10-5> mmHg at

25°C ]

Solubility

Limited information
available. As a
lipophilic
organochlorine
compound, it is
expected to have low
water solubility and be
soluble in organic

solvents.

Appearance

Colorless to pale

[6]

yellow liquid or solid.

XLogP3

4.4 Computed

[4]

Spectral Data

Detailed spectral data is essential for the identification and characterization of Bromocyclen.

Table 3: Key Spectral Data for Racemic Bromocyclen
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Technique Key Features

Major fragments observed at m/z: 359, 357,

Mass Spectrometry 283 237

Characteristic peaks for C-H, C=C, C-Cl, and C-
Infrared (IR) Spectroscopy Br bonds are expected. Specific spectra are

available in spectral databases.

Nuclear Magnetic Resonance (NMR) 1H and 13C NMR spectra would show complex

Spectroscopy patterns due to the molecule's asymmetry.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of specific enantiomers of
Bromocyclen are not readily available in the literature. However, general methodologies for

similar compounds can be adapted.

Enantioselective Analysis

A method for the enantioselective determination of Bromocyclen enantiomers has been
developed, demonstrating that their separation and quantification are feasible.[8]

Experimental Workflow for Enantioselective GC Analysis
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Caption: Workflow for enantioselective analysis of Bromocyclen.
Methodology:

o Sample Preparation: Extraction of Bromocyclen from the sample matrix (e.g., fish tissue),
followed by a clean-up and enrichment step using solid-phase microextraction (SPME).[8]

o Gas Chromatography: The enantiomers are separated using a capillary gas chromatograph
equipped with a chiral column (e.g., CP-Chirasil-Dex CB). A specific temperature program is
employed to achieve resolution.[8]

» Detection: Detection of the separated enantiomers can be achieved using an electron-
capture detector (ECD) for high sensitivity or an inductively coupled plasma mass
spectrometer (ICP-MS) for greater selectivity.[8]

Biological Activity and Signaling Pathway

As a cyclodiene insecticide, Bromocyclen's mode of action involves the central nervous system
of insects.
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Mechanism of Action

Cyclodiene insecticides, including Bromocyclen, are non-competitive antagonists of the y-
aminobutyric acid (GABA) receptor-chloride channel complex.[9][10] GABA is the primary
inhibitory neurotransmitter in the insect central nervous system.

Signaling Pathway of Bromocyclen's Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13736657?utm_src=pdf-custom-synthesis
http://www.bcpcpesticidecompendium.org/bromocyclen.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3183050.htm
https://www.scbt.com/p/bromocyclen-1715-40-8
https://pubchem.ncbi.nlm.nih.gov/compound/Bromocyclen
https://www.medchemexpress.com/bromocyclen.html
https://cymitquimica.com/cas/1715-40-8/
https://www.echemi.com/products/pd180521105713-bromocyclen.html
https://pubmed.ncbi.nlm.nih.gov/18585136/
https://pubmed.ncbi.nlm.nih.gov/18585136/
https://pubmed.ncbi.nlm.nih.gov/18585136/
https://pubmed.ncbi.nlm.nih.gov/7904908/
https://pubmed.ncbi.nlm.nih.gov/7904908/
https://pubmed.ncbi.nlm.nih.gov/3033845/
https://pubmed.ncbi.nlm.nih.gov/3033845/
https://www.benchchem.com/product/b13736657#physical-and-chemical-properties-of-bromocyclen
https://www.benchchem.com/product/b13736657#physical-and-chemical-properties-of-bromocyclen
https://www.benchchem.com/product/b13736657#physical-and-chemical-properties-of-bromocyclen
https://www.benchchem.com/product/b13736657#physical-and-chemical-properties-of-bromocyclen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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